Cas no 818-03-1 ((z)-2-diazonio-1-[[2-oxo-2-(2-propan-2-ylidenehydrazinyl)ethyl]amino]ethenolate)

• Product name: (z)-2-diazonio-1-[[2-oxo-2-(2-propan-2-ylidenehydrazinyl)ethyl]amino]ethenolate
• CAS No: 818-03-1
• MF: C₇H₁₁N₅O₂
• MW: 197.19454
• CID: 1805731
• PubChem ID: 4668769

(z)-2-diazonio-1-[[2-oxo-2-(2-propan-2-ylidenehydrazinyl)ethyl]amino]ethenolate Chemical and Physical Properties

Names and Identifiers

• (z)-2-diazonio-1-[[2-oxo-2-(2-propan-2-ylidenehydrazinyl)ethyl]amino]ethenolate
• NSC86264
• Glycine, isopropylidenehydrazide
• 818-03-1
• NSC-86264
• DTXSID10422178

• Inchi： InChI=1S/C7H11N5O2/c1-5(2)11-12-7(14)3-9-6(13)4-10-8/h4H,3H2,1-2H3,(H,9,13)(H,12,14)
• InChI Key： XJLOBVQRKNKHHI-UHFFFAOYSA-N
• SMILES： CC(=NNC(=O)CNC(=O)C=[N+]=[N-])C

Computed Properties

• Exact Mass: 197.091275
• Monoisotopic Mass: 197.091275
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 105